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Compound of Interest

Compound Name: Hexafluoroacetylacetone

Cat. No.: B074370 Get Quote

Hexafluoroacetylacetone (hfac), a fluorinated diketone with the formula C5H2F6O2, is a

versatile reagent in chemical synthesis. However, its hazardous properties necessitate

meticulous handling and disposal to ensure the safety of laboratory personnel and

environmental protection. This guide provides essential information on the proper disposal

procedures for hexafluoroacetylacetone, tailored for researchers, scientists, and drug

development professionals.

Immediate Safety and Hazard Information
Hexafluoroacetylacetone is classified as a flammable, corrosive, and acutely toxic substance.

It can cause severe skin burns, eye damage, and respiratory tract irritation.[1][2][3] Ingestion

can lead to severe damage to the digestive tract.[1][2] Due to its hazardous nature, it is crucial

to handle this chemical with appropriate personal protective equipment (PPE) in a well-

ventilated area, preferably a chemical fume hood.[2][4]
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Property Value Source

CAS Number 1522-22-1 [2]

Molecular Formula C5H2F6O2 [5]

Molecular Weight 208.06 g/mol [5]

Appearance Clear, colorless liquid [1]

Flash Point 32 °C (89.6 °F) [1]

Boiling Point 70.2 - 71.2 °C at 760 mmHg N/A

Density 1.489 g/cm³ N/A

Disposal Procedures: A Step-by-Step Guide
The disposal of hexafluoroacetylacetone must comply with all federal, state, and local

hazardous waste regulations.[1] As a halogenated organic compound, it requires special

consideration for disposal. The following steps provide a general operational plan for the safe

disposal of waste hexafluoroacetylacetone.

Step 1: Waste Identification and Segregation

Characterize the Waste: All waste containing hexafluoroacetylacetone must be classified

as hazardous waste.

Segregate: Do not mix hexafluoroacetylacetone waste with other waste streams,

especially non-hazardous waste. Keep it in a dedicated, properly labeled waste container.

Step 2: Containerization

Select Appropriate Containers: Use chemically resistant containers, such as those made of

high-density polyethylene (HDPE) or other compatible fluorinated polymers. Avoid using

glass containers for long-term storage of fluoride-containing waste due to the potential for

etching.[6]

Labeling: Clearly label the waste container with "Hazardous Waste," the name

"Hexafluoroacetylacetone," and any other required hazard communication information
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(e.g., flammable, corrosive, toxic).

Step 3: Storage

Designated Storage Area: Store the waste container in a designated, well-ventilated, and

cool area, away from sources of ignition and incompatible materials such as strong oxidizing

agents.[1][2]

Secondary Containment: Place the primary waste container in a secondary containment bin

to prevent the spread of material in case of a leak.

Step 4: Professional Disposal

Engage a Licensed Waste Disposal Company: The disposal of hexafluoroacetylacetone
must be handled by a licensed and qualified hazardous waste disposal company. These

companies have the expertise and equipment to manage and dispose of such chemicals

safely and in compliance with regulations.

Provide Full Disclosure: When arranging for disposal, provide the waste disposal company

with a complete and accurate description of the waste, including its composition and any

potential contaminants.

Disposal Methodologies
While specific experimental protocols for the on-site treatment of hexafluoroacetylacetone are

not recommended for laboratory personnel due to the significant hazards involved, it is

important to be aware of the common disposal technologies for fluorinated organic compounds.

These are typically performed at specialized waste treatment facilities.

Incineration: High-temperature incineration is a common and effective method for the

destruction of halogenated organic compounds.[7] The process must be carefully controlled

to ensure complete combustion and to scrub acidic and toxic byproducts such as hydrogen

fluoride from the off-gases.[4]

Hazardous Waste Landfill: In some cases, solidified or containerized waste may be disposed

of in a specially designated hazardous waste landfill.[7] This method is less preferred as it

does not destroy the chemical.
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Deep Well Injection: This method involves injecting the liquid waste into deep, underground

rock formations.[7] This is a highly regulated disposal method suitable for certain types of

liquid hazardous waste.

Spill and Emergency Procedures
In the event of a spill, immediately evacuate the area and remove all sources of ignition.[1] Use

appropriate PPE, including respiratory protection, chemical-resistant gloves, and safety

goggles.[1] Absorb the spill with an inert material such as vermiculite or sand, and place it in a

sealed container for disposal.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

hexafluoroacetylacetone.
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Caption: Logical workflow for the proper disposal of hexafluoroacetylacetone.
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By adhering to these procedures and working closely with certified waste disposal

professionals, laboratories can ensure the safe and compliant disposal of

hexafluoroacetylacetone, protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b074370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

